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Compound of Interest

Compound Name: Difluoroacetonitrile

Cat. No.: B1347018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Difluoroacetonitrile (C₂HF₂N), a fluorinated nitrile, presents significant chemical hazards

requiring stringent safety protocols. This guide provides an in-depth overview of its properties,

associated risks, and detailed procedures for safe handling to minimize exposure and ensure a

secure research environment.

Hazard Identification and Classification
Difluoroacetonitrile is classified as a highly hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data.[1]

GHS Hazard Statements:[1]

H301: Toxic if swallowed.[1]

H311: Toxic in contact with skin.[1]

H330: Fatal if inhaled.[1]

H225: Highly flammable liquid and vapour.[2]

Signal Word: Danger[1]
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Hazard Pictograms:

Skull and Crossbones

Flame

Physical and Chemical Properties
Understanding the physical and chemical properties of difluoroacetonitrile is crucial for safe

handling and storage.

Property Value Source

Molecular Formula C₂HF₂N [1]

Molecular Weight 77.03 g/mol [1]

Boiling Point 23 °C [3]

Density 1.061 g/cm³ at 25 °C

Toxicological Data
Detailed quantitative toxicity data for difluoroacetonitrile is not readily available. However, the

GHS classification indicates high toxicity. For context, data for the related compound

fluoroacetonitrile is provided below. It is imperative to handle difluoroacetonitrile with the

assumption of similar or greater toxicity.

Compound Test Species Route Value

Fluoroacetonitrile LD50 Rat Oral 617 mg/kg

Fluoroacetonitrile LC50 Rat Inhalation 16000 ppm (4 h)

Fluoroacetonitrile LD50 Rabbit Dermal 980 mg/kg

Note: This data is for Fluoroacetonitrile and should be used for reference purposes only,

highlighting the potential for high toxicity.
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Reactivity and Stability
Reactivity: Vapors may form an explosive mixture with air.

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Possibility of Hazardous Reactions: Contact with acids may liberate toxic gas.[4]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[4]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[5]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products such as carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and hydrogen

cyanide may be formed.[4][6]

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling difluoroacetonitrile.

Engineering Controls
Ventilation: All work with difluoroacetonitrile must be conducted in a properly functioning

chemical fume hood.[7][8] The atmosphere should be regularly checked against established

exposure standards.[7]

Isolation: If a fume hood does not provide adequate protection, a glove box may be

necessary.[8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required to prevent any direct contact with

difluoroacetonitrile.
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PPE Specification

Eye/Face Protection Chemical splash goggles or a face shield.[4][9]

Skin Protection

A lab coat and appropriate chemical-resistant

gloves (e.g., nitrile). Inspect gloves for any signs

of wear or damage before use.[9]

Respiratory Protection

If there is a risk of inhalation, a NIOSH/MSHA

approved respirator should be worn.[4] For high

airborne concentrations, a positive-pressure

supplied air respirator may be required.[4]

Clothing
Wear a lab coat, long pants, and closed-toe

shoes to prevent accidental skin contact.[9]

General Handling Procedures
Avoid Contact: Avoid all personal contact, including inhalation.[7]

Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly after

handling.[7]

Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition. Use

only non-sparking tools.[2][5]

Static Discharge: Take precautionary measures against static discharge.[4] Ground and bond

containers and receiving equipment.[2][4]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7] Store

away from incompatible materials.[7]

Emergency Procedures
Spill and Leak Response

Evacuate: Immediately evacuate the area of the spill.[5]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[5]
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Control Ignition Sources: Remove all sources of ignition from the area.[5]

Containment: Use an inert, absorbent material to contain the spill.[5] Use non-sparking tools

for cleanup.

Disposal: Collect the absorbed material and dispose of it as hazardous waste in accordance

with local regulations.[4]

First Aid Measures
Immediate medical attention is required for any exposure.

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[5] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[5] Seek immediate

medical attention.

Logical Workflow for Safe Handling
The following diagram illustrates the essential logical steps for ensuring safety when working

with difluoroacetonitrile.
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Caption: Logical workflow for managing hazards associated with difluoroacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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